molecular formula C12H15NO2 B8728715 1-(4-Tolyl)-4-hydroxymethyl-2-pyrrolidone CAS No. 133747-59-8

1-(4-Tolyl)-4-hydroxymethyl-2-pyrrolidone

Cat. No. B8728715
CAS RN: 133747-59-8
M. Wt: 205.25 g/mol
InChI Key: AZLGRTUOZKHRSI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(4-Tolyl)-4-hydroxymethyl-2-pyrrolidone is a useful research compound. Its molecular formula is C12H15NO2 and its molecular weight is 205.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-(4-Tolyl)-4-hydroxymethyl-2-pyrrolidone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(4-Tolyl)-4-hydroxymethyl-2-pyrrolidone including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

133747-59-8

Molecular Formula

C12H15NO2

Molecular Weight

205.25 g/mol

IUPAC Name

4-(hydroxymethyl)-1-(4-methylphenyl)pyrrolidin-2-one

InChI

InChI=1S/C12H15NO2/c1-9-2-4-11(5-3-9)13-7-10(8-14)6-12(13)15/h2-5,10,14H,6-8H2,1H3

InChI Key

AZLGRTUOZKHRSI-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=C(C=C1)N2CC(CC2=O)CO

Origin of Product

United States

Synthesis routes and methods

Procedure details

Methyl 1-(4-tolyl)-5-oxo-3-pyrrolidinecarboxylate (46.00 g) and sodium boron hydride (5.94 g) are suspended in tetrahydrofuran (460 ml) and to the mixture is added dropwise methanol (46.2 ml) over a period of 1 hour under refluxing. The mixture is further heated for 1 hour. After cooling the reaction mixture, conc. hydrochloric acid (13.7 ml) and water (about 5 ml) are added thereto and then the mixture is concentrated under reduced pressure. Methylene chloride (400 ml) is added to the residue and the insoluble material is removed by filtration. The filtrate is washed with water (about 100 ml). The organic layer is dried over anhydrous magnesium sulfate and concentrated under reduced pressure to give the desired product (39.80 g) as solid.
Quantity
46 g
Type
reactant
Reaction Step One
Quantity
5.94 g
Type
reactant
Reaction Step Two
Quantity
46.2 mL
Type
reactant
Reaction Step Three
Quantity
13.7 mL
Type
reactant
Reaction Step Four
Name
Quantity
5 mL
Type
solvent
Reaction Step Four
Quantity
460 mL
Type
solvent
Reaction Step Five

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